5-[Bis(2-methylpropyl)amino]pyridine-3-carboxylic acid

• Molecular Formula: C14H22N2O2
• Molecular Weight: 250.34 g/mol
• IUPAC Name: 5-[bis(2-methylpropyl)amino]pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H22N2O2/c1-10(2)8-16(9-11(3)4)13-5-12(14(17)18)6-15-7-13/h5-7,10-11H,8-9H2,1-4H3,(H,17,18)
• InChI Key: DQBXDHICHIFWIJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(CC(C)C)C1=CN=CC(=C1)C(=O)O

Description

5-[Bis(2-methylpropyl)amino]pyridine-3-carboxylic acid (CAS 2059954-99-1) is a pyridine-3-carboxylic acid derivative offered for research purposes. Pyridine-3-carboxylic acid, also known as nicotinic acid, is a key scaffold in medicinal chemistry, forming the basis of a wide range of therapeutic agents due to its ability to interact effectively with biological targets . Recent scientific literature highlights that novel compounds based on the pyridine-3-carboxylic acid structure show significant promise as potent enzyme inhibitors . Specifically, nicotinic acid derivatives have been synthesized and investigated for their anti-diabetic potential through in vitro pharmacological screening as α-amylase protein inhibitors . These inhibitors work by blocking α-amylase, a key enzyme responsible for breaking down carbohydrates into glucose, thereby helping to manage postprandial blood sugar levels . Beyond anti-hyperglycemic activity, research on related synthetic inhibitors has also extended to evaluating their anti-inflammatory and antioxidant properties . This compound is provided For Research Use Only. It is not intended for diagnostic or therapeutic uses in humans or animals.

Preparation Methods

Starting Material: 3-Methylpyridine or Derivatives

A common precursor is 3-methylpyridine or its N-oxide derivative, which can be selectively functionalized. According to patent EP0569701A1, 3-methylpyridine-1-oxide can be reacted with trialkylamines to form ammonium salts, which upon further treatment yield dialkylamino-substituted pyridines. This method involves:

• Reacting 3-methylpyridine-1-oxide with a trialkylamine (e.g., triethylamine) and an electrophilic compound (e.g., acid chlorides or anhydrides).
• Formation of ammonium salts as intermediates.
• Thermal treatment (150–300 °C) with hydrogen halides (HCl or HBr) to effect dealkylation and amination at the 2-position (or 5-position depending on substitution pattern).

This process achieves high yields and purity of 2-dialkylamino-5-methylpyridines, which are structurally related to the target compound’s amino-substituted pyridine core.

Introduction of Bis(2-methylpropyl)amino Group

The bis(2-methylpropyl)amino substituent can be introduced by nucleophilic substitution or amide coupling reactions using appropriate amines. The 2-methylpropyl groups correspond to isobutyl substituents.

• One approach is to use bis(2-methylpropyl)amine as a nucleophile to displace suitable leaving groups on a pyridine derivative.
• Alternatively, amide coupling reactions using carboxylic acid derivatives of pyridine and bis(2-methylpropyl)amine under coupling agents such as propylphosphonic anhydride can be employed. This method is conducted in anhydrous solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) under inert atmosphere with bases such as triethylamine.

Carboxylation at the 3-Position

The carboxylic acid group at the 3-position can be introduced by:

• Starting from 3-pyridinecarboxylic acid derivatives (isonicotinic acid analogues).
• Using amide coupling chemistry to link the amino group at the 5-position with the carboxylic acid at the 3-position.
• Alternatively, selective oxidation of methyl groups at the 3-position to carboxylic acid can be employed, but this is less common due to selectivity challenges.

Representative Reaction Conditions and Purification

Step	Reagents/Conditions	Notes
Formation of ammonium salt	3-methylpyridine-1-oxide, trialkylamine, electrophile (acid chloride/anhydride)	Room temperature, organic solvent (methanol, ethanol, acetic acid)
Thermal dealkylation	Hydrogen chloride or bromide, 150–300 °C	Pressure 0.01–200 bar, intermittent pressure release to remove alkyl halide by-products
Amination with bis(2-methylpropyl)amine	Coupling agent (propylphosphonic anhydride), base (triethylamine), anhydrous DMF or DMSO, inert atmosphere	Gentle heating, nitrogen atmosphere, reaction time several hours to overnight
Purification	Extraction with ethyl acetate, drying over sodium sulfate, filtration, solvent evaporation	Column chromatography or recrystallization as needed

Research Findings and Optimization Notes

• The use of 3-methylpyridine-1-oxide as a starting material allows regioselective amination at the 5-position after formation of ammonium salts.
• Reaction conditions such as temperature and pressure during the dealkylation step critically affect yield and purity.
• Amide coupling reactions for bispyridine ligands (structurally related compounds) are efficiently performed in anhydrous solvents with propylphosphonic anhydride and triethylamine, offering a faster and more economical synthesis route compared to older methods.
• Computational studies suggest that maintaining an oxygen-free environment during amination prevents oxidation of less nucleophilic amines, improving yields.
• Purification typically involves liquid-liquid extraction and drying steps; chromatographic methods may be used for final purification depending on scale and purity requirements.

Summary Table of Preparation Methods

Preparation Step	Method Description	Key Reagents/Conditions	Outcome/Notes
1. Formation of ammonium salt	Reaction of 3-methylpyridine-1-oxide with trialkylamine and electrophile	Trialkylamine (e.g., triethylamine), acid chloride, organic solvent	Intermediate ammonium salt, regioselective functionalization
2. Thermal dealkylation	Heating with HCl or HBr at elevated temperature	150–300 °C, 0.01–200 bar pressure	Removal of alkyl groups, formation of amino-substituted pyridine
3. Amination with bis(2-methylpropyl)amine	Amide coupling in anhydrous solvent under inert atmosphere	Propylphosphonic anhydride, triethylamine, DMF/DMSO, nitrogen	Introduction of bis(2-methylpropyl)amino group
4. Purification	Extraction, drying, filtration, chromatography	Ethyl acetate, sodium sulfate, chromatography	High purity final compound

Chemical Reactions Analysis

Types of Reactions

5-[Bis(2-methylpropyl)amino]pyridine-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

Oxidation: N-oxides of the pyridine ring.

Reduction: Alcohol derivatives of the carboxylic acid group.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

5-[Bis(2-methylpropyl)amino]pyridine-3-carboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme inhibition and receptor binding due to its structural features.

Industry: It can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 5-[Bis(2-methylpropyl)amino]pyridine-3-carboxylic acid involves its interaction with molecular targets such as enzymes or receptors. The bis(2-methylpropyl)amino group can form hydrogen bonds and hydrophobic interactions with target proteins, while the carboxylic acid group can participate in ionic interactions. These interactions can modulate the activity of the target proteins, leading to various biological effects.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural and Functional Group Comparisons

The compound’s key differentiator is the bis(2-methylpropyl)amino group, which distinguishes it from other pyridine-3-carboxylic acid derivatives. Below is a detailed comparison with structurally related compounds:

Compound Name	Substituent at Position 5	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
5-Methylnicotinic acid	Methyl (-CH₃)	C₇H₇NO₂	137.14	Higher aqueous solubility; precursor for vitamins and coenzymes
5-(Pyrrolidin-2-yl)pyridine-3-carboxylic acid	Pyrrolidinyl (N-heterocyclic)	C₁₄H₁₄F₆N₂O₆	420.26	Enhanced hydrogen bonding; potential kinase inhibitor
5-Amino-3-pyridinecarboxylic acid	Amino (-NH₂)	C₆H₆N₂O₂	138.12	Intermediate in drug synthesis; basicity favors ionic interactions
Amlexanox	Fused benzopyrano-pyridine	C₁₆H₁₄N₂O₄	298.30	Anti-inflammatory; planar structure aids protein binding

Physicochemical and Pharmacokinetic Implications

• Lipophilicity: The bis(2-methylpropyl)amino group in the target compound increases logP compared to 5-methylnicotinic acid or 5-amino derivatives, suggesting better membrane permeability but lower aqueous solubility .
• Hydrogen Bonding: Unlike 5-(pyrrolidin-2-yl) derivatives, which engage in strong hydrogen bonding via the pyrrolidine nitrogen, the target compound’s tertiary amino group may limit polar interactions, favoring hydrophobic binding pockets .
• Steric Effects: The bulky isobutyl groups may hinder interactions with flat binding sites, contrasting with Amlexanox’s planar fused-ring system .

Biological Activity

5-[Bis(2-methylpropyl)amino]pyridine-3-carboxylic acid is a compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its biological activity, mechanisms of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

The compound features a pyridine ring substituted with a bis(2-methylpropyl)amino group and a carboxylic acid moiety. This unique structure enables it to interact with various biological targets, which is crucial for its activity.

The biological activity of 5-[Bis(2-methylpropyl)amino]pyridine-3-carboxylic acid can be attributed to several key interactions:

• Hydrogen Bonding : The amino group can form hydrogen bonds with target proteins, enhancing binding affinity.
• Hydrophobic Interactions : The bis(2-methylpropyl) groups increase hydrophobic interactions, facilitating better integration into lipid membranes or protein structures.
• Ionic Interactions : The carboxylic acid group can participate in ionic interactions with positively charged residues in target proteins.

These interactions can modulate the activity of enzymes or receptors, leading to various biological effects such as enzyme inhibition or receptor activation.

Enzyme Inhibition

Research indicates that 5-[Bis(2-methylpropyl)amino]pyridine-3-carboxylic acid may act as an inhibitor for specific enzymes. For instance, it has been shown to inhibit the activity of ribonucleotide reductase, an enzyme critical for DNA synthesis. This inhibition can lead to cytotoxic effects in rapidly dividing cells, making it a candidate for cancer therapy.

Receptor Binding

The compound's structural features suggest potential interactions with various receptors. Preliminary studies indicate that it may bind to certain G-protein coupled receptors (GPCRs), which play essential roles in signal transduction and cellular responses.

Case Studies and Research Findings

• In Vitro Studies :
  • A study evaluated the cytotoxicity of 5-[Bis(2-methylpropyl)amino]pyridine-3-carboxylic acid against L1210 leukemia cells. Results showed significant inhibition of cell proliferation at concentrations above 10 µM, indicating its potential as an antineoplastic agent .
• In Vivo Studies :
  • In animal models, administration of the compound resulted in prolonged survival times in L1210 leukemia-bearing mice. The optimum dosage was found to be 80 mg/kg administered twice daily over six days .
• Comparative Analysis :
  • When compared to similar compounds such as picolinic acid and isonicotinic acid, 5-[Bis(2-methylpropyl)amino]pyridine-3-carboxylic acid exhibited enhanced inhibitory effects on ribonucleotide reductase, highlighting its unique biological profile .

Data Table: Biological Activity Summary

Activity Type	Observed Effect	Concentration/Condition	Reference
Enzyme Inhibition	Inhibition of ribonucleotide reductase	IC50 = 1.0 µM
Cytotoxicity	Significant cell proliferation inhibition	>10 µM in L1210 cells
Survival Prolongation	Increased survival in mice	80 mg/kg twice daily